Cas no 1807227-77-5 (Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate)

• Product Name: Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate
• CAS No: 1807227-77-5
• MF: C₁₁H₈BrF₂NO₃
• MW: 320.086929321289
• CID: 4954359
• Update Time: 2025-10-31

Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8BrF2NO3/c1-17-10(16)9-7(4-12)6(5-15)2-3-8(9)18-11(13)14/h2-3,11H,4H2,1H3
• InChI Key： GYZUZWNFXQVJRJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C=1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate

Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate: A Comprehensive Overview

The compound Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate, identified by the CAS number 1807227-77-5, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a methyl ester, a bromomethyl group, a cyano group, and a difluoromethoxy substituent. These functional groups contribute to its versatile chemical properties, making it an intriguing subject for both fundamental research and practical applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. The integration of these techniques has not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in high-tech industries. Researchers have demonstrated that the synthesis of Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate can be optimized through the use of palladium catalysts and microwave-assisted reactions, significantly reducing reaction times while maintaining product quality.

The structural complexity of this compound provides it with unique chemical properties that are highly desirable in various applications. For instance, the presence of the cyano group imparts strong electron-withdrawing characteristics, which can influence the electronic properties of materials in which this compound is incorporated. Similarly, the bromomethyl group introduces reactivity that can be exploited in polymerization reactions or as a precursor for other functional molecules. The difluoromethoxy group adds another layer of functionality, contributing to both solubility and stability under certain conditions.

In terms of applications, Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate has shown promise in the development of advanced materials such as high-performance polymers and optoelectronic devices. Its ability to act as a versatile building block in polymer synthesis has been highlighted in recent studies, where it was used to create polymers with tailored mechanical and thermal properties. Additionally, this compound has been explored as a potential precursor for drug delivery systems due to its unique solubility profile and controlled release characteristics.

Recent research has also focused on understanding the biological activity of this compound. Studies have indicated that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. However, further investigations are required to fully elucidate its pharmacokinetic properties and safety profile before it can be considered for clinical applications.

The synthesis and characterization of Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate have been extensively documented in peer-reviewed journals, with researchers emphasizing its role as a valuable tool in modern organic synthesis. Its ability to participate in various types of chemical transformations makes it an invaluable asset for chemists seeking to design novel molecules with specific functionalities.

In conclusion, Methyl 2-bromomethyl-3-cyano-6-(difluoromethoxy)benzoate stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within materials science and pharmaceutical development.